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Compound of Interest

Compound Name: 2,2'-Sulfinyldiethanol

CAS No.: 3085-45-8

Cat. No.: B1215426

Get Quote

Executive Summary & Chemical Intelligence
2,2'-Sulfinyldiethanol (CAS: 3085-45-8) is the sulfoxide derivative of Thiodiglycol.[1][2] While

often overshadowed by its parent compound—the Schedule 2 precursor Thiodiglycol (TDG)—

this molecule serves as a critical forensic marker in the verification of chemical warfare agents.

It is the primary hydrolysis and oxidation product of Sulfur Mustard (HD) detected in

environmental samples.

Unlike standard commercial reagents, this compound requires a handling protocol that

respects its role in international treaty verification (CWC) and its specific physicochemical

instability (hygroscopicity and thermal disproportionation).
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Parameter Technical Specification

IUPAC Name 2-(2-Hydroxyethylsulfinyl)ethanol

Synonyms
Bis(2-hydroxyethyl) sulfoxide; Thiodiglycol

sulfoxide

CAS Number 3085-45-8

Molecular Formula

Molecular Weight 138.19 g/mol

SMILES OCCS(=O)CCO

Regulatory Context

CWC Relevance: Primary degradation marker

for Sulfur Mustard.[3][4][5] Precursor

surveillance applies.[3][6]

Physicochemical Architecture
The behavior of 2,2'-Sulfinyldiethanol is dictated by the sulfoxide (S=O) moiety. Unlike the

sulfide (thioether) linkage in Thiodiglycol, the sulfoxide group is highly polar with a strong dipole

moment.

Hygroscopicity: The oxygen atom in the sulfoxide group acts as a potent hydrogen bond

acceptor. This molecule will aggressively scavenge atmospheric moisture. Operational

Implication: Anhydrous storage under inert gas (Ar or

) is mandatory to maintain quantitative integrity for analytical standards.

Thermal Instability: Sulfoxides can undergo Pummerer-type rearrangements or

disproportionation into sulfides and sulfones at elevated temperatures. Operational

Implication: Distillation must be performed under high vacuum (< 1 mmHg) to prevent

thermal degradation.
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Property Value Operational Note

Physical State
Viscous Liquid / Low-melting

Solid

Syrupy consistency increases

with cooling.

Melting Point ~10°C to 15°C
Often exists as a supercooled

liquid.

Solubility
Miscible in

, MeOH, EtOH

Poor solubility in non-polar

solvents (Hexane).

Density ~1.25 g/cm³
Significantly denser than

water; sinks in aqueous spills.

Hazard Dynamics & Toxicology (GHS)
While less acutely toxic than the parent mustard agent, 2,2'-Sulfinyldiethanol presents

specific laboratory hazards.

GHS Classification (derived):

Skin Irritation: Category 2 (H315)

Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation - H335)

Mechanism of Action
The sulfoxide group facilitates membrane permeability (similar to DMSO, though less potent).

This creates a "Trojan Horse" risk: if the sulfoxide is contaminated with trace Thiodiglycol or

Mustard degradation byproducts, it can accelerate their transdermal absorption.

Protective Countermeasures:

Glove Permeation: Standard nitrile gloves offer limited protection against polar sulfoxides.

Butyl rubber or multilayer laminate (Silver Shield) gloves are required for prolonged handling.
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Ventilation: All operations involving heating must occur in a fume hood to prevent inhalation

of aerosols, which can cause respiratory edema.

Strategic Synthesis: Selective Oxidation Protocol
Expertise Pillar: The challenge in synthesizing CAS 3085-45-8 is preventing over-oxidation to

the sulfone (CAS 2580-77-0).

The following protocol utilizes a stoichiometric control system to ensure selectivity.

Reagents
Thiodiglycol (TDG) [CAS 111-48-8][3][4][5][7][8]

Hydrogen Peroxide (30% w/w aqueous solution)

Solvent: Acetone (moderates the exotherm)

Step-by-Step Methodology
Setup: Equip a 3-neck round bottom flask with a magnetic stirrer, an addition funnel, and a

thermometer. Immerse in an ice/salt bath (Target Temp: -5°C).

Solvation: Dissolve 10.0 g of Thiodiglycol in 50 mL of Acetone.

Addition (The Critical Step): Add 1.05 equivalents of

dropwise.

Control: Maintain internal temperature below 20°C. Exceeding this triggers the formation

of the sulfone.

Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature over 4 hours.

Validation (In-Process Control): Spot on TLC (SiO2, MeOH:DCM 1:9). Stain with Iodine.

TDG (

~0.6) should disappear.
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Sulfoxide (

~0.2) should appear.

Sulfone (

~0.4) should be absent.

Workup: Concentrate under reduced pressure (Rotavap) at < 40°C. Trace water removal is

difficult; lyophilization is recommended for analytical grade purity.

Visualization: Oxidation Pathway & Logic
The following diagram illustrates the chemical pathway and the critical control points to avoid

the toxic sulfone byproduct.

Process Control Limits
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(Heat / Excess H2O2)

2,2'-Sulfonyldiethanol
(Impurity)

CAS: 2580-77-0

Runaway Reaction
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Figure 1: Selective oxidation pathway showing the critical thermal limit (< 20°C) required to

prevent sulfone formation.

Emergency Response & Environmental Fate
Spill Management Logic
Due to the high viscosity and water miscibility, standard absorbent pads are often ineffective

(the liquid "beads" or smears).

Protocol:

Isolate: Evacuate 10m radius.
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Dilute: If the spill is small (< 100mL), dilute with water to reduce viscosity.

Absorb: Use vermiculite or diatomaceous earth. Do not use sawdust (potential reaction with

residual oxidants).

Neutralize: Wash the area with dilute sodium thiosulfate to quench any unreacted peroxides

if synthesis was in progress.

Environmental Fate (CWC Verification)
In aqueous environments, 2,2'-Sulfinyldiethanol is relatively stable but will eventually oxidize

to the sulfone or degrade via microbial action. It is a "persistent" marker in groundwater, often

detectable months after a Sulfur Mustard event.

Spill Detected

Volume Assessment

< 100 mL > 100 mL

Dilute with H2O
(Reduce Viscosity) Dyke with Vermiculite

Absorb with
Diatomaceous Earth

Dispose as
Chemical Waste
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Figure 2: Decision logic for spill remediation, prioritizing viscosity management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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